DABCO-functionalized metal–organic framework bearing a C2h-symmetric terphenyl dicarboxylate linker†

Dalton Transactions Pub Date: 2010-05-24 DOI: 10.1039/C0DT00392A

Abstract

A Zn-MOF assembled from a new C2h-symmetric terphenyl dicarboxylate and DABCO was prepared and characterized by X-ray crystallography and gas sorption analysis: a preferential sorption of CO2 over N2 and H2 was observed with an exceptionally high CO2 adsorption enthalpy.

Graphical abstract: DABCO-functionalized metal–organic framework bearing a C2h-symmetric terphenyl dicarboxylate linker
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